Cas no 946340-77-8 (N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide)

• Product Name: N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide
• CAS No: 946340-77-8
• MF: C₁₉H₁₇ClN₂O₄
• MW: 372.802284002304
• CID: 6011249
• PubChem ID: 16866738
• Update Time: 2025-05-19

N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide
• N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]-3,4-dimethoxybenzamide
• N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-3,4-dimethoxybenzamide
• N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethoxybenzamide
• 946340-77-8
• AKOS024651604
• F2493-0280
• CCG-296867

• Inchi： 1S/C19H17ClN2O4/c1-24-16-8-5-13(9-18(16)25-2)19(23)21-11-15-10-17(26-22-15)12-3-6-14(20)7-4-12/h3-10H,11H2,1-2H3,(H,21,23)
• InChI Key： BEWDTKADDPTJCU-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(Cl)C=C2)ON=1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 372.0876847g/mol
• Monoisotopic Mass: 372.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.6Ų

Additional information on N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide

Professional Introduction to N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide (CAS No. 946340-77-8)

N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This organometallic derivative belongs to the benzamide class of molecules, which are widely studied for their pharmacological properties. The compound's molecular structure incorporates a 5-(4-chlorophenyl)-1,2-oxazole moiety, which is known for its role in modulating various biological pathways. The presence of 3,4-dimethoxybenzamide further enhances its complexity and functionality, making it a promising candidate for further investigation.

The synthesis of N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The 5-(4-chlorophenyl)-1,2-oxazole ring is typically synthesized through a cyclization reaction between 4-chlorobenzoyl chloride and malononitrile in the presence of a base catalyst. This intermediate is then coupled with 3,4-dimethoxybenzoic acid via an amide bond formation reaction, often catalyzed by anhydrous conditions or specific organic bases. The final product is characterized using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its structural integrity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide with greater accuracy. Molecular docking studies have shown that this compound exhibits potential binding affinity to several target proteins involved in cancer cell proliferation and inflammation. Specifically, the 5-(4-chlorophenyl)-1,2-oxazole moiety has been identified as a key pharmacophore that interacts with ATP-binding sites in kinases, suggesting its potential as an inhibitor of these enzymes. This finding aligns with the growing body of evidence supporting the use of heterocyclic compounds in the development of targeted therapies.

In vitro studies have demonstrated that N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide possesses significant anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. The 3,4-dimethoxybenzamide group appears to contribute to this effect by inhibiting the activity of nuclear factor kappa B (NFκB), a transcription factor critical for inflammatory responses. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases and the need for novel therapeutic agents that can effectively target NFκB signaling pathways.

Furthermore, preliminary in vivo studies have indicated that N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide exhibits moderate efficacy in animal models of inflammation and pain without significant side effects. The compound's ability to cross the blood-brain barrier suggests its potential for treating central nervous system-related disorders as well. However, further research is needed to fully elucidate its pharmacokinetic profile and long-term safety profile before it can be considered for clinical trials.

The development of new pharmaceutical agents often involves a multidisciplinary approach that integrates synthetic chemistry, medicinal chemistry, and pharmacology. N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide exemplifies this collaborative effort by combining structural features from different classes of bioactive molecules into a single entity. The incorporation of both 5-(4-chlorophenyl)-1,2-oxazole and 3,4-dimethoxybenzamide moieties not only enhances its biological activity but also provides a scaffold for future derivatization to optimize potency and selectivity.

Future research directions may focus on exploring analogs of N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide to identify more potent and selective inhibitors of kinases and other target proteins. Additionally, investigating the compound's mechanism of action at a molecular level will provide valuable insights into its therapeutic potential and help guide the development of next-generation drugs. The growing interest in heterocyclic compounds as pharmacological agents underscores their importance in modern drug discovery and development.

In conclusion, N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethoxybenzamide is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further investigation into anti-cancer and anti-inflammatory therapies. As research continues to uncover new biological activities and mechanisms of action associated with this compound and its derivatives, it is likely to play an important role in the development of novel treatments for various diseases.